N-(5-(benzofuran-2-yl)-1,3,4-oxadiazol-2-yl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H13N3O4/c1-9-7-12(10(2)22-9)15(21)18-17-20-19-16(24-17)14-8-11-5-3-4-6-13(11)23-14/h3-8H,1-2H3,(H,18,20,21)
• InChI Key: VWBVHQKIVBEWLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2=NN=C(O2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C17H13N3O4
• Molecular Weight: 323.30 g/mol

Description

Benzofuran derivatives are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are a major group of biologically active heterocycles and are usually important constituents of plant extracts used in medicinal chemistry for their various biological activities.

Synthesis Analysis

Benzofuran compounds have been synthesized through various methods. For example, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives is based on a benzofuran ring as a core, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran derivatives have been involved in various chemical reactions. For instance, a benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Scientific Research Applications

Antibacterial Activity

• . Researchers have explored the antibacterial activity of this compound against both gram-positive and gram-negative bacteria. Its potential as an innovative antibacterial agent could contribute to combating microbial resistance.

Anticancer Potential

• Benzofuran derivatives have shown promise as anticancer agents. . Further studies could explore the specific mechanisms by which this compound affects cancer cells.

Anti-Inflammatory and Analgesic Properties

• . Understanding the molecular pathways involved could lead to the development of novel pain-relieving medications.

Anti-Ulcer and Diuretic Effects

• . Investigating the precise mechanisms underlying these effects may provide valuable insights for drug development.

Neuroprotective and Anti-Anxiety Effects

• . Further research could elucidate their impact on neural pathways and neurotransmitter systems.

Structure–Activity Relationship Studies

• Researchers can explore the structure–activity relationship (SAR) of benzofuran derivatives, including this compound. .

Mechanism of Action

Target of Action

Oxadiazole derivatives also exhibit a wide range of biological activities, including anti-inflammatory, analgesic, antifungal, and antibacterial effects .

Mode of Action

Benzofuran derivatives often exert their effects by interacting with various enzymes and receptors in the body . Oxadiazole derivatives may act by inhibiting the synthesis of certain proteins or by disrupting cell membrane integrity .

Biochemical Pathways

Without specific information on “N-[5-(1-benzofuran-2-yl)-1,3,4-oxadiazol-2-yl]-2,5-dimethylfuran-3-carboxamide”, it’s difficult to say which biochemical pathways it affects. Many benzofuran and oxadiazole derivatives are involved in pathways related to inflammation, cancer, and microbial infections .

Pharmacokinetics

Many benzofuran derivatives have been found to have good bioavailability .

Result of Action

Benzofuran and oxadiazole derivatives can have a variety of effects, including inhibiting cell growth, reducing inflammation, and killing or inhibiting the growth of bacteria and other microbes .

Action Environment

Factors such as ph, temperature, and the presence of other substances can affect the activity and stability of many drugs .

Safety and Hazards

The safety and hazards associated with benzofuran derivatives can vary widely depending on the specific compound. It’s always important to refer to the safety data sheet (SDS) for the specific compound for detailed information.

Future Directions

Benzofuran derivatives have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease.